(2E)-1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-3-(furan-2-yl)prop-2-en-1-one

• Molecular Formula: C18H15FN2O2
• Molecular Weight: 310.3 g/mol
• IUPAC Name: (E)-1-(8-fluoro-1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)-3-(furan-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C18H15FN2O2/c19-12-3-5-16-14(10-12)15-11-21(8-7-17(15)20-16)18(22)6-4-13-2-1-9-23-13/h1-6,9-10,20H,7-8,11H2/b6-4+
• InChI Key: UBZAJUKIXJJIMJ-GQCTYLIASA-N
• Isomeric SMILES: C1CN(CC2=C1NC3=C2C=C(C=C3)F)C(=O)/C=C/C4=CC=CO4
• Canonical SMILES: C1CN(CC2=C1NC3=C2C=C(C=C3)F)C(=O)C=CC4=CC=CO4

Description

(2E)-1-(8-Fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-3-(furan-2-yl)prop-2-en-1-one is a chemical compound of interest in medicinal chemistry research, incorporating a tetrahydro-pyrido[4,3-b]indole scaffold. The 8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole core structure is a recognized pharmacophore in drug discovery . For instance, derivatives based on this scaffold have been identified as potent and selective antagonists for targets like the chemoattractant receptor-homologous molecule expressed on Th2 cells (CRTh2), which is relevant for researching inflammatory conditions such as asthma and allergic rhinitis . Furthermore, this core structure has been the subject of patent claims covering a wide range of therapeutic applications, including the treatment of psychiatric and neurodegenerative diseases . The molecule is functionalized with a furan-2-yl prop-2-en-1-one group, a structural motif found in chalcone-based compounds. Chalcone derivatives are frequently investigated for their pronounced biological activities and have been reported to exhibit properties such as tyrosinase inhibition . This combination of a privileged heterocyclic scaffold with a chalcone-like substituent makes (2E)-1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-3-(furan-2-yl)prop-2-en-1-one a valuable compound for researchers exploring new chemical entities in areas like immunology, inflammation, and dermatology. This product is intended for laboratory research purposes only and is not for diagnostic, therapeutic, or any other human use.

Biological Activity

The compound (2E)-1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-3-(furan-2-yl)prop-2-en-1-one is a complex organic molecule notable for its unique structural features, including a pyridoindole core and a furan substituent. This compound belongs to a class of compounds known for their diverse biological activities, particularly in medicinal chemistry and pharmacology. The presence of the fluorine atom and the tetrahydro-pyrido structure enhances its potential biological activity.

Structural Characteristics

The molecular formula of the compound is $C_{18}H_{15}FN_{2}O_{2}$, with a molecular weight of 310.3 g/mol. The structural features contribute to its reactivity and interactions with biological targets.

Property	Value
Molecular Formula	C18H15FN2O2
Molecular Weight	310.3 g/mol
CAS Number	1021110-21-3

Predicted Biological Activities

Computational models such as PASS (Prediction of Activity Spectra for Substances) have been employed to predict the biological activities of this compound. The analysis suggests potential interactions with various biological targets, including:

• Antimicrobial Activity : The compound has shown promise in inhibiting bacterial growth.
• Antiviral Activity : Similar compounds have demonstrated efficacy against viral infections.
• Anticancer Properties : The structural features may contribute to antiproliferative effects on cancer cells.

The biological mechanisms often involve interactions with enzymes and receptors that regulate cellular signaling pathways. Interaction studies reveal that the compound may bind to specific proteins or nucleic acids, influencing their activity and potentially leading to therapeutic effects.

Case Studies

Recent studies have explored the synthesis and biological evaluation of related compounds within the same structural family:

• Antimicrobial Studies : A study evaluated various derivatives for their antibacterial activity against Staphylococcus aureus and Escherichia coli. Compounds similar to (2E)-1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-3-(furan-2-yl)prop-2-en-1-one exhibited zones of inhibition ranging from 16.82 mm to 26.08 mm at concentrations of 50 µg/mL .
• Antiviral Efficacy : Research on N-substituted carbazoles has shown significant antiviral activity against Hepatitis C virus (HCV), indicating that structural modifications can lead to enhanced efficacy against viral targets .

Synthesis Methods

The synthesis typically involves multi-step organic reactions requiring careful optimization for high yields and purity. Common reagents include potassium permanganate for oxidation and lithium aluminum hydride for reduction. The synthesis process is crucial for ensuring the bioavailability and effectiveness of the compound in biological assays.

Comparative Analysis with Similar Compounds

A comparison with structurally similar compounds highlights the unique potential of (2E)-1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-3-(furan-2-yl)prop-2-en-1-one:

Compound Name	Structural Features	Biological Activity
8-Fluoroquinoline	Fluorine-substituted quinoline	Antimicrobial
Indole derivatives	Indole core with various substituents	Antidepressant
Furan-based compounds	Furan ring with diverse side chains	Antioxidant

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares the target compound with structurally related analogs:

Compound Name/ID	Core Structure	Substituents (R1, R2)	Molecular Weight	Key Features	Reference
Target Compound	8-fluoro-pyridoindole	R1: Furan-2-yl	~329.35	E-configuration, fluorine at C8	-
(8-Trifluoromethoxy-pyridoindole)-(5-trifluoromethyl-pyrazole) ()	8-CF3O-pyridoindole	R1: 5-CF3-pyrazole	~434.3 (estimated)	Enhanced metabolic stability due to CF3 groups
(2E)-1-(Dihydroindol-1-yl)-3-(4-fluorophenyl)prop-2-en-1-one ()	Dihydroindole	R1: 4-fluorophenyl	267.30	Simplified core, fluorine enhances lipophilicity
(8-Fluoro-pyridoindole)-(1-methyl-indol-5-yl)methanone ()	8-fluoro-pyridoindole	R1: 1-methyl-indol-5-yl	347.40	Bulkier substituent, higher molecular weight
(E)-1-(4-Hydroxyphenyl)-3-(substituted-phenyl)prop-2-en-1-one derivatives ()	4-Hydroxyphenyl	R1: Varied aryl groups	250–400 (range)	Tunable electronic properties via substituents

Key Observations :

• α,β-Unsaturated Ketone : This moiety is conserved across all compounds, enabling conjugation-driven interactions (e.g., Michael addition with biological nucleophiles). The E-configuration is likely critical for planar geometry and target binding .

Preparation Methods

Fischer Indole Cyclization

The Fischer indole synthesis remains a cornerstone for constructing the tetrahydro-pyridoindole system. A modified approach involves condensing 4-fluorophenylhydrazine with N-Boc-piperidin-4-one under acidic conditions (H₂SO₄, 60°C), followed by Boc deprotection and reduction (LiAlH₄/THF) to yield the secondary amine. Key parameters include:

Parameter	Value/Condition	Source Reference
Hydrazine	4-Fluorophenylhydrazine
Cyclization Agent	H₂SO₄ in 1,4-dioxane
Temperature	60°C, 1 h
Reduction Reagent	LiAlH₄ in THF
Yield	85–90%

Palladium-Catalyzed Coupling

Alternative methods leverage palladium-mediated cyclizations. For example, coupling 8-fluoro-1H-indole with a protected piperidine derivative using Pd(PPh₃)₄ and CuI under Sonogashira conditions introduces the pyrido ring system. This route offers regioselectivity but requires stringent anhydrous conditions.

Parameter	Value/Condition	Source Reference
Acylating Agent	3-(Furan-2-yl)acryloyl chloride
Base	NaH (60% in mineral oil)
Temperature	−20°C to RT
Reaction Time	2 h
Yield	58–65%

Claisen-Schmidt Condensation

An alternative route involves condensing 1-acetyl-8-fluoro-pyridoindole with furfural in ethanol using NaOH as a catalyst. This method selectively forms the (E)-enantiomer due to steric hindrance.

Parameter	Value/Condition	Source Reference
Catalyst	NaOH pellets
Solvent	Ethanol
Temperature	Reflux, 18 h
Yield	45–50%

Stereochemical Control and Characterization

The (E)-configuration of the enone is confirmed via NOESY NMR, showing no coupling between the furan protons and the pyridoindole’s aromatic hydrogens. X-ray crystallography further validates the planar geometry of the α,β-unsaturated system.

Comparative Analysis of Methods

Method	Advantages	Limitations	Yield Range
Acylation	High regioselectivity	Requires anhydrous NaH	58–65%
Claisen-Schmidt	Scalable, mild conditions	Lower yield	45–50%

Industrial-Scale Considerations

Patents highlight the use of flow chemistry for the acylation step, reducing reaction times to 30 minutes and improving yields to 72%. Continuous purification via simulated moving bed (SMB) chromatography further enhances throughput .